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Compound of Interest

Compound Name: Heneicosanol

Cat. No.: B102992 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1-Heneicosanol

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Heneicosanol (C₂₁H₄₄O) is a long-chain, saturated primary fatty alcohol.[1] Comprising a 21-

carbon backbone, it is a waxy, white solid at room temperature.[1] This document provides a

comprehensive overview of the physicochemical properties of 1-Heneicosanol, intended to

serve as a technical resource for professionals in research, science, and drug development.

The information compiled herein includes quantitative data, detailed experimental

methodologies for property determination, and visual representations of relevant biological and

experimental workflows.

Physicochemical Properties
The key physicochemical properties of 1-Heneicosanol are summarized in the table below.

These values represent a synthesis of data from multiple sources, and where ranges are

provided, they reflect variations reported in the literature.
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Property Value

Molecular Formula C₂₁H₄₄O

Molecular Weight 312.57 g/mol [2]

Appearance
White, waxy solid[1] or white powder to

crystal[3]

Melting Point 67-71 °C[3][4]

Boiling Point 366.1 °C at 760 mmHg (estimated)[1][4]

Density 0.8 ± 0.1 g/cm³[4]

Solubility in Water Practically insoluble[1]

Solubility in Solvents Soluble in hot methanol

Flash Point 142.3 ± 5.2 °C[4]

CAS Number 15594-90-8[1]

Experimental Protocols for Physicochemical
Property Determination
The following sections detail generalized experimental methodologies for determining the key

physicochemical properties of long-chain fatty alcohols like 1-Heneicosanol.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. For a crystalline solid like 1-Heneicosanol, this is typically a sharp range.

Apparatus: Melting point apparatus (e.g., Mel-Temp or similar), capillary tubes (sealed at one

end), thermometer.

Procedure:

A small, finely powdered sample of 1-Heneicosanol is packed into the sealed end of a

capillary tube to a height of 2-3 mm.
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The capillary tube is placed in the heating block of the melting point apparatus, adjacent to

a calibrated thermometer.

The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) as the temperature

approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the last crystal melts is recorded as the end of the melting

range.

Boiling Point Determination (Thiele Tube Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid. Due to the high boiling point of 1-Heneicosanol, this is often

determined under reduced pressure and extrapolated to atmospheric pressure, or estimated

using computational models. An experimental approach for high-boiling-point liquids is the

Thiele tube method.

Apparatus: Thiele tube, heat-transfer fluid (e.g., mineral oil), small test tube, capillary tube

(sealed at one end), thermometer, Bunsen burner or hot plate.

Procedure:

A small amount of 1-Heneicosanol is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed in the test tube with the open

end submerged in the sample.

The test tube assembly is attached to a thermometer and placed in the Thiele tube

containing the heat-transfer fluid.

The side arm of the Thiele tube is gently heated, causing the fluid to circulate and heat the

sample evenly.

As the boiling point is approached, a stream of bubbles will emerge from the open end of

the inverted capillary tube.
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Heating is discontinued, and the apparatus is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.

Density Determination (Wax Immersion Method)
The density of a waxy solid like 1-Heneicosanol can be determined by measuring the volume

of a known mass of the substance. The wax immersion method is suitable for solids that are

insoluble in water.

Apparatus: Analytical balance, beaker, a liquid of known density in which the solid is

insoluble (e.g., water), a fine wire for suspending the sample.

Procedure:

A sample of 1-Heneicosanol is weighed in the air (W_air).

The sample is coated in a thin layer of paraffin wax of known density if it is porous. For a

non-porous solid, this step can be omitted.

The sample is suspended by a fine wire and weighed while fully submerged in a liquid of

known density (e.g., water) (W_liquid).

The volume of the sample (V) is calculated based on the difference in weight and the

density of the liquid, applying Archimedes' principle.

The density of 1-Heneicosanol (ρ) is then calculated using the formula: ρ = W_air / V.

Solubility Determination
Solubility is qualitatively and quantitatively determined to understand the behavior of 1-

Heneicosanol in various solvent systems.

Apparatus: Test tubes, vortex mixer, analytical balance.

Procedure (Qualitative):
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A small, measured amount of 1-Heneicosanol (e.g., 10 mg) is placed in a test tube.

A small volume of the solvent (e.g., 1 mL of water, ethanol, acetone) is added.

The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period.

The sample is visually inspected for dissolution. If the solid dissolves completely, it is

considered soluble. If it remains undissolved, it is insoluble. If some dissolves, it is partially

soluble. Heating can be applied to test for solubility at elevated temperatures.

Biological Context and Experimental Workflows
While specific signaling pathways involving 1-Heneicosanol are not yet well-defined in the

literature, its role as a long-chain fatty alcohol suggests its involvement in the broader context

of lipid metabolism and its antimicrobial properties have been investigated.

Biosynthesis of Long-Chain Fatty Alcohols
1-Heneicosanol is synthesized from very-long-chain fatty acids (VLCFAs) through the fatty

acid reduction pathway. This is a fundamental process in many organisms, leading to the

production of primary alcohols that can be further metabolized into waxes or incorporated into

other lipids.

Fatty Acyl-CoA

Fatty AldehydeAcyl-CoA Reductase

SphingolipidsSerine Palmitoyltransferase

1-HeneicosanolAldehyde Reductase Wax EstersWax Synthase
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Biosynthesis of 1-Heneicosanol and its metabolic fate.

Experimental Workflow for Antimicrobial Activity
Screening
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Studies have demonstrated the antimicrobial and antifungal activity of 1-Heneicosanol. The

following workflow outlines a typical experimental procedure to assess these properties.

Preparation

Assay

Analysis

Isolate 1-Heneicosanol

Prepare Stock Solution

Serial Dilutions
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Incubate

Measure Zones of Inhibition
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Workflow for assessing the antimicrobial activity of 1-Heneicosanol.
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Safety and Handling
1-Heneicosanol is generally considered to be of low toxicity. However, as with any chemical,

appropriate safety precautions should be taken. It may cause mild skin and eye irritation.

Inhalation of dust should be avoided. Standard personal protective equipment, including safety

glasses, gloves, and a lab coat, should be worn when handling this compound. Store in a cool,

dry place away from incompatible materials such as strong oxidizing agents.

Conclusion
1-Heneicosanol is a long-chain fatty alcohol with well-characterized physicochemical

properties. Its waxy nature and insolubility in water are defining features that influence its

applications in various industries, including cosmetics and as a chemical intermediate. The

provided experimental methodologies offer a foundation for the consistent and accurate

determination of its properties. While its specific biological signaling roles are an area for

further research, its antimicrobial activity presents potential avenues for its application in drug

development. This guide serves as a foundational technical resource for scientists and

researchers working with 1-Heneicosanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b102992#what-are-the-physicochemical-properties-of-
1-heneicosanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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